Cas no 1932026-17-9 ((1S)-2-fluoro-1-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-2-fluoro-1-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1932026-17-9
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6405760
• PubChem ID: 130667189
• Update Time: 2025-10-19

(1S)-2-fluoro-1-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-fluoro-1-3-(trifluoromethyl)phenylethan-1-ol
• Benzenemethanol, α-(fluoromethyl)-3-(trifluoromethyl)-, (αS)-
• (1S)-2-fluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1613282
• (S)-2-Fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol
• CS-0287088
• 1932026-17-9

• Inchi： 1S/C9H8F4O/c10-5-8(14)6-2-1-3-7(4-6)9(11,12)13/h1-4,8,14H,5H2/t8-/m1/s1
• InChI Key： KJTMEBOAPXUSDU-MRVPVSSYSA-N
• SMILES： C1([C@@H](CF)O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 221.8±40.0 °C(Predicted)
• pka: 12.92±0.20(Predicted)

Additional information on (1S)-2-fluoro-1-3-(trifluoromethyl)phenylethan-1-ol

Compound CAS No.1932026-17-9: (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol

The compound with CAS No.1932026-17-9, commonly referred to as (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile applications in drug discovery and advanced material synthesis.

Chemical Structure and Properties

The molecular structure of (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol is defined by a chiral center at the carbon atom bearing the hydroxyl (-OH) group, which is part of the ethan-1-ol moiety. The fluorine atom is attached to the second carbon of this ethanolic chain, while the phenyl ring substituted with a trifluoromethyl (-CF₃) group is connected to the first carbon of the ethanolic chain via a single bond. This arrangement imparts a distinct spatial configuration, with the (S)-configuration being predominant in this compound.

Synthesis and Characterization

The synthesis of (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol typically involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it suitable for applications in chiral drug design.

Characterization of this compound is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide critical insights into the molecular structure, purity, and stability of the compound under various conditions.

Applications in Pharmaceutical Chemistry

One of the most promising applications of (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol lies in its potential as a chiral building block in drug discovery. The presence of both fluorine and trifluoromethyl groups confers unique electronic and steric properties to the molecule, making it an attractive candidate for designing bioactive compounds with specific pharmacokinetic profiles.

Recent studies have explored the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents and anticancer drugs. Its ability to modulate enzyme activity through specific interactions has been highlighted in several preclinical models, suggesting its potential as a lead compound for therapeutic development.

Materials Science Applications

Beyond pharmaceuticals, (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol has also found applications in materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobicity and chemical resistance to materials synthesized using this compound, making them suitable for harsh environmental conditions.

Innovative research has demonstrated that derivatives of this compound can be used as monomers in polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in aerospace and automotive industries, where durability and performance under extreme conditions are critical.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-ol is essential for its responsible use. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments requires further investigation.

Safety data indicates that (1S)-2-fluoro-1-(3-(trifluoromethyl)phenyl)ethan